Cas no 172366-30-2 (1H-Inden-1-one,4-ethoxy-2,3-dihydro-7-methoxy-)

1H-Inden-1-one,4-ethoxy-2,3-dihydro-7-methoxy- structure
172366-30-2 structure
Product Name:1H-Inden-1-one,4-ethoxy-2,3-dihydro-7-methoxy-
CAS No:172366-30-2
MF:C12H14O3
MW:206.237763881683
CID:111491
PubChem ID:10375692
Update Time:2025-04-18

1H-Inden-1-one,4-ethoxy-2,3-dihydro-7-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one,4-ethoxy-2,3-dihydro-7-methoxy-
    • 1H-Inden-1-one,4-ethoxy-2,3-dihydro-7-methoxy-(9CI)
    • 172366-30-2
    • 4-ethoxy-7-methoxy-2,3-dihydroinden-1-one
    • 4-Ethoxy-7-methoxy-2,3-dihydro-1H-inden-1-one
    • Inchi: 1S/C12H14O3/c1-3-15-10-6-7-11(14-2)12-8(10)4-5-9(12)13/h6-7H,3-5H2,1-2H3
    • InChI Key: DIIJVPWFFUUSRA-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C(OCC)=CC=C2OC)CC1

Computed Properties

  • Exact Mass: 206.09432
  • Monoisotopic Mass: 206.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

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